Cas no 736991-58-5 (3-2-(morpholin-4-yl)ethylbenzaldehyde)

• Product Name: 3-2-(morpholin-4-yl)ethylbenzaldehyde
• CAS No: 736991-58-5
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 6434526
• PubChem ID: 87958729
• Update Time: 2025-11-02

3-2-(morpholin-4-yl)ethylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-2-(morpholin-4-yl)ethylbenzaldehyde
• 3-(2-morpholin-4-ylethyl)benzaldehyde
• 3-(2-Morpholinoethyl)benzaldehyde
• 736991-58-5
• 3-[2-(4-Morpholinyl)ethyl]benzaldehyde
• Benzaldehyde, 3-[2-(4-morpholinyl)ethyl]-
• 3-[2-(morpholin-4-yl)ethyl]benzaldehyde
• EN300-1618644
• SCHEMBL6224362
• DTXSID901284064

• Inchi： 1S/C13H17NO2/c15-11-13-3-1-2-12(10-13)4-5-14-6-8-16-9-7-14/h1-3,10-11H,4-9H2
• InChI Key： ZKNDTNSTDYIQOV-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC(CCN2CCOCC2)=C1

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.104±0.06 g/cm3(Predicted)
• Boiling Point: 344.8±32.0 °C(Predicted)
• pka: 7.07±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 3-2-(morpholin-4-yl)ethylbenzaldehyde

Comprehensive Guide to 3-(2-(morpholin-4-yl)ethyl)benzaldehyde (CAS No. 736991-58-5): Properties, Applications, and Market Insights

3-(2-(Morpholin-4-yl)ethyl)benzaldehyde (CAS 736991-58-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This aromatic aldehyde, featuring a morpholine moiety, serves as a versatile building block in synthetic chemistry. With the increasing demand for heterocyclic compounds in drug discovery, this molecule has become a focal point for researchers exploring novel therapeutic agents.

The compound's unique structure combines a benzaldehyde core with a 2-(morpholin-4-yl)ethyl substituent, creating valuable opportunities for derivatization. Recent studies highlight its potential as a precursor in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) drugs. The morpholine ring, known for its ability to improve pharmacokinetic properties, makes this aldehyde particularly interesting for medicinal chemistry applications.

From a chemical perspective, 3-(2-(morpholin-4-yl)ethyl)benzaldehyde exhibits typical aldehyde reactivity while offering additional sites for modification through its morpholine nitrogen. This dual functionality has led to its use in creating diverse molecular architectures, including Schiff bases, hydrazones, and various heterocyclic systems. Researchers are particularly interested in its potential to form pharmacophores with enhanced blood-brain barrier permeability.

The synthesis of CAS 736991-58-5 typically involves multi-step organic transformations, with careful control of reaction conditions to preserve the aldehyde functionality. Recent advancements in green chemistry approaches have focused on optimizing the production process to reduce environmental impact while maintaining high purity standards. These developments align with growing industry demands for sustainable chemical synthesis methods.

In pharmaceutical applications, derivatives of 3-(2-(morpholin-4-yl)ethyl)benzaldehyde have shown promise in various therapeutic areas. The compound's structural features make it particularly relevant to current research trends in neurodegenerative disease treatments and psychoactive drug development. Its ability to serve as a scaffold for receptor-targeted compounds has attracted attention from major pharmaceutical companies.

The global market for specialty aldehydes like 736991-58-5 has seen steady growth, driven by increasing R&D investments in precision medicine and targeted therapies. Market analysts project particular demand growth in the Asia-Pacific region, where pharmaceutical innovation is accelerating. Suppliers are responding by improving cGMP-compliant production capabilities to meet the stringent requirements of drug development pipelines.

Quality control of 3-(2-(morpholin-4-yl)ethyl)benzaldehyde presents specific analytical challenges due to its reactive aldehyde group. Advanced techniques such as HPLC-MS and NMR spectroscopy are typically employed to ensure product purity and stability. These analytical methods have become increasingly important as regulatory standards for pharmaceutical intermediates continue to tighten worldwide.

Storage and handling of CAS 736991-58-5 require attention to its chemical properties. The compound should be protected from oxidation and moisture, typically stored under inert atmosphere at controlled temperatures. Proper handling procedures are essential to maintain the compound's integrity for sensitive synthetic applications, particularly in asymmetric synthesis where purity is critical.

Recent patent literature reveals growing intellectual property activity surrounding derivatives of 3-(2-(morpholin-4-yl)ethyl)benzaldehyde, particularly in areas of neurological disorders and inflammatory conditions. This patent landscape suggests expanding commercial interest in the compound's therapeutic potential, with several clinical candidates currently in development stages.

From a regulatory perspective, 736991-58-5 falls into the category of research chemicals rather than regulated substances, making it accessible for legitimate scientific investigation. However, researchers must comply with all applicable laboratory safety protocols when working with this compound, including proper personal protective equipment and ventilation measures.

The future outlook for 3-(2-(morpholin-4-yl)ethyl)benzaldehyde appears promising, with potential applications extending beyond pharmaceuticals into areas like material science and catalysis. Its structural versatility positions it as a valuable tool for addressing current challenges in molecular design and drug discovery innovation.